Cas no 121103-15-9 ((S)-1-N-Boc-Propane-1,2-diamine hydrochloride)

• Product Name: (S)-1-N-Boc-Propane-1,2-diamine hydrochloride
• CAS No: 121103-15-9
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• MDL: MFCD16295171
• CID: 104806
• PubChem ID: 45072492
• Update Time: 2025-11-01

(S)-1-N-Boc-Propane-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(2S)-2-aminopropyl]-, 1,1-dimethylethyl ester
• (S)-tert-Butyl (2-aminopropyl)carbamate
• (S)-tert-butyl 2-aminopropylcarbamate
• S-1-N-BOC-PROPANE-1,2-DIAMINE-HCL
• tert-butyl N-[(2S)-2-aminopropyl]carbamate
• ((S)-2-Aminopropyl)carbamic acid tert-butyl ester
• N-((S)-2-Aminopropyl)carbamic acid tert-butyl ester
• tert-Butyl ((2S)-2-aminopropyl)carbamate
• (S)-1-N-Boc-Propane-1,2-diaMine hydrochloride
• CarbaMic acid, [(2S)-2-aMinopropyl]-, 1,1-diMethylethyl ester
• Carbamic acid, [(2S)-2-aminopropyl]-, 1,1-dimethylethyl ester (9CI)
• S-1-N-BOC-propane-1,2-diamine
• AK164343
• UYNSYFDLTSSUNI-LURJTMIESA-N
• FCH835309
• AB63700
• tert-butyl (2S)-2-aminopropylca
• (S)-(2-Amino-propyl)-carbamic acid tert-butyl ester
• DS-8546
• 121103-15-9
• MFCD11112235
• CS-0028266
• tert-butyl (S)-(2-aminopropyl)carbamate
• (S)-(2-Amino-propyl)-carbamic acid 2,2-dimethyl-propyl ester
• EN300-178642
• C8H18N2O2
• (S)-tert-butyl(2-aminopropyl)carbamate
• tert-butyl (2S)-2-aminopropylcarbamate
• AKOS025146612
• SCHEMBL3363685
• (S)-1-N-Boc-Propane-1,2-diamine hydrochloride

• MDL： MFCD16295171
• Inchi： 1S/C8H18N2O2/c1-6(9)5-10-7(11)12-8(2,3)4/h6H,5,9H2,1-4H3,(H,10,11)/t6-/m0/s1
• InChI Key： UYNSYFDLTSSUNI-LURJTMIESA-N
• SMILES： O(C(NC[C@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 174.13700
• Monoisotopic Mass: 174.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 0.4

Experimental Properties

• Density: 0.984
• PSA: 64.35000
• LogP: 1.94950

(S)-1-N-Boc-Propane-1,2-diamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on (S)-1-N-Boc-Propane-1,2-diamine hydrochloride

Latest Research Advances on (S)-1-N-Boc-Propane-1,2-diamine hydrochloride (CAS: 121103-15-9) in Chemical Biology and Pharmaceutical Applications

(S)-1-N-Boc-Propane-1,2-diamine hydrochloride (CAS: 121103-15-9) is a chiral building block of significant interest in pharmaceutical synthesis and chemical biology. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in the context of protease inhibitors, peptidomimetics, and targeted drug delivery systems. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activity, and emerging roles in drug discovery.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's critical role as an intermediate in synthesizing irreversible covalent inhibitors for SARS-CoV-2 main protease (M^pro). Researchers utilized (S)-1-N-Boc-Propane-1,2-diamine hydrochloride to introduce a chiral 1,2-diamine motif that significantly enhanced binding affinity (K_i values in the nanomolar range) while maintaining selectivity against human proteases. The study employed X-ray crystallography to validate the binding mode, revealing key hydrogen bond interactions with Glu166 and His41 residues.

In parallel developments, a team at MIT reported in ACS Chemical Biology (2024) on the compound's application in PROTAC (Proteolysis Targeting Chimera) design. The (S)-configuration of 1,2-diamine proved essential for maintaining proper spatial orientation between the E3 ligase binder and target protein binder, achieving >90% degradation efficiency of target oncoproteins at 100 nM concentrations. This work underscores the molecule's value as a versatile linker in bifunctional drug design.

From a synthetic chemistry perspective, a breakthrough in continuous flow manufacturing of (S)-1-N-Boc-Propane-1,2-diamine hydrochloride was achieved (2024, Organic Process Research & Development). The new protocol reduces reaction time from 48 hours to 3.5 hours while improving enantiomeric excess (ee) from 98% to 99.8%, addressing previous scalability challenges. The optimized process employs immobilized lipase catalysis under supercritical CO₂ conditions, demonstrating green chemistry principles.

Emerging applications in radiopharmaceuticals have also been reported. A recent Journal of Nuclear Medicine (2024) article detailed its use as a chelator scaffold for ⁶⁸Ga and ¹⁷⁷Lu in theranostic agents. The compound's diamine structure allows for stable complexation while the Boc group provides convenient deprotection for subsequent conjugation to targeting vectors. Preclinical PET imaging showed excellent tumor-to-background ratios (8:1 at 2h post-injection) in neuroendocrine tumor models.

Quality control advancements include a novel HPLC-MS method (2023, Analytical Chemistry) capable of detecting impurities at 0.05% levels, crucial for meeting ICH Q3A guidelines. The method employs a pentafluorophenyl stationary phase with ion-pairing reagents, resolving critical diastereomeric impurities that conventional methods miss. This represents a significant improvement over previous USP monograph methods.

Looking forward, several clinical-stage compounds incorporating (S)-1-N-Boc-Propane-1,2-diamine hydrochloride are progressing through trials, including a BTK inhibitor for autoimmune disorders (Phase II) and a KRAS G12C covalent inhibitor (Phase I/II). The compound's versatility in conferring both structural rigidity and synthetic flexibility continues to drive innovation across multiple therapeutic areas.